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Compound of Interest

Compound Name: 4-(Morpholinomethyl)benzoic acid

Cat. No.: B107514 Get Quote

Introduction: Understanding 4-
(Morpholinomethyl)benzoic Acid
4-(Morpholinomethyl)benzoic acid is a bifunctional organic molecule incorporating both a

carboxylic acid group and a tertiary amine (within the morpholine ring). This unique structure

makes it a valuable building block in medicinal chemistry and materials science. However, its

amphoteric nature—possessing both acidic and basic functionalities—requires a nuanced and

informed approach to its handling and disposal in a laboratory setting. These guidelines provide

a comprehensive framework for researchers, scientists, and drug development professionals to

manage this compound safely and in compliance with environmental regulations. The protocols

outlined herein are grounded in established principles of chemical safety and waste

management, emphasizing the rationale behind each procedural step to ensure a self-

validating system of laboratory practice.

I. Hazard Identification and Chemical Profile
Before handling any chemical, a thorough understanding of its properties and associated

hazards is paramount. This section consolidates the key chemical and safety data for 4-
(Morpholinomethyl)benzoic acid.
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Property Value Source

CAS Number 62642-62-0 [1]

Molecular Formula C₁₂H₁₅NO₃ [1][2]

Molecular Weight 221.25 g/mol [1][3]

Appearance White to off-white powder/solid [4]

Melting Point 181 °C [2]

GHS Hazard Classification
Based on available Safety Data Sheets (SDS) for 4-(Morpholinomethyl)benzoic acid and

structurally related compounds, it is classified as follows:

Skin Irritation (Category 2): H315 - Causes skin irritation.[4]

Eye Irritation (Category 2): H319 - Causes serious eye irritation.[4]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[4]

While not classified as acutely toxic, the irritant nature of the compound necessitates careful

handling to prevent exposure.

II. Safe Handling and Storage Protocols
Adherence to rigorous safe handling practices is the primary defense against chemical

exposure. The following protocols are designed to minimize risk during the routine use of 4-
(Morpholinomethyl)benzoic acid in a laboratory environment.

Engineering Controls
The primary engineering control for handling this compound, particularly in its powdered form,

is a certified chemical fume hood. A fume hood provides adequate ventilation to prevent the

inhalation of airborne particles and protects the user from potential splashes.[5] All weighing

and transferring of the solid material should be conducted within the fume hood.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for preventing direct contact with the chemical. The

minimum required PPE when handling 4-(Morpholinomethyl)benzoic acid includes:

Hand Protection: Chemically resistant gloves, such as nitrile rubber, are mandatory to

prevent skin contact.[4] Always inspect gloves for tears or punctures before use and wash

hands thoroughly after removal.

Eye Protection: Safety glasses with side shields or, preferably, chemical splash goggles must

be worn to protect against dust particles and splashes.[4][6]

Skin and Body Protection: A standard laboratory coat must be worn and fully buttoned to

protect skin and clothing from contamination.[4]

Respiratory Protection: If working outside of a fume hood or if significant dust generation is

unavoidable, a NIOSH-approved respirator (e.g., N95 dust mask) is recommended.[7]

Storage Requirements
Proper storage is essential for maintaining the chemical's integrity and preventing accidental

spills or reactions.[8]

Container: Store in a tightly sealed, clearly labeled container.[6]

Location: Keep in a cool, dry, and well-ventilated area.[6]

Incompatibilities: Store separately from strong oxidizing agents.[9] While the compound has

both acidic and basic moieties, it should not be stored in immediate proximity to strong acids

or strong bases to avoid potential reactions.

III. Experimental Workflow: A Self-Validating System
The following diagram illustrates the logical workflow for handling 4-
(Morpholinomethyl)benzoic acid from receipt to disposal, incorporating safety checks at each

stage.
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Caption: Experimental workflow for 4-(Morpholinomethyl)benzoic acid.
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IV. Detailed Disposal Guidelines
The disposal of 4-(Morpholinomethyl)benzoic acid and its associated waste must be

performed in strict accordance with institutional and regulatory standards.[5][10] Under no

circumstances should this chemical be disposed of down the drain or in regular solid waste.[10]

Waste Segregation
Proper waste segregation is the cornerstone of safe laboratory disposal. It prevents inadvertent

and potentially hazardous reactions in waste containers.[11]

Solid Waste: Unused or expired 4-(Morpholinomethyl)benzoic acid powder should be

collected in a designated "Hazardous Solid Waste" container.

Liquid Waste: Solutions containing 4-(Morpholinomethyl)benzoic acid should be

categorized as "Non-halogenated Organic Waste." Do not mix with halogenated solvents.[11]

Contaminated Materials: Any materials that have come into direct contact with the chemical,

such as gloves, weigh boats, and paper towels, must be disposed of as hazardous solid

waste.[10]

The following decision tree provides a visual guide for proper waste segregation.
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Caption: Decision tree for waste segregation.

Protocol for Neutralization of Small Aqueous Waste
Quantities
For small quantities (<5g) of aqueous waste containing 4-(Morpholinomethyl)benzoic acid, a

neutralization protocol can be employed to render the waste less hazardous before collection

by environmental health and safety (EHS) personnel. This procedure leverages the amphoteric

nature of the molecule. The carboxylic acid group can be neutralized with a mild base, and the

morpholine group can be neutralized with a mild acid. A two-step neutralization to a final neutral

pH is recommended.

Causality: The purpose of this protocol is not for drain disposal, but to create a more stable and

less reactive waste stream for EHS pickup. Neutralization reduces the corrosive potential of the
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waste.

Materials:

Aqueous waste containing 4-(Morpholinomethyl)benzoic acid

1M Sodium Bicarbonate (NaHCO₃) solution

1M Hydrochloric Acid (HCl) solution

pH paper or calibrated pH meter

Appropriate hazardous waste container

Stir bar and stir plate

Procedure (perform in a fume hood):

Initial Assessment: Place the beaker containing the aqueous waste on a stir plate and add a

stir bar. Measure the initial pH of the solution.

Base Neutralization: Slowly add 1M sodium bicarbonate solution dropwise while stirring. The

benzoic acid moiety (pKa ≈ 4.2) will be deprotonated.[10] Continue adding base until the pH

of the solution is approximately 8-9. This ensures the complete neutralization of the acidic

component.

Acid Neutralization: After the basic neutralization, slowly add 1M HCl solution dropwise. The

morpholine moiety (pKa of protonated morpholine ≈ 8.5) will be neutralized. Carefully bring

the pH of the solution to a neutral range (pH 6-8).[3]

Final Check: Once the pH is stable in the neutral range, turn off the stir plate.

Containerization and Labeling: Carefully transfer the neutralized solution into a designated

"Neutralized Aqueous Hazardous Waste" container. The container must be clearly labeled

with:

The words "Hazardous Waste"
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The full chemical name: "Neutralized 4-(Morpholinomethyl)benzoic acid solution"

The approximate concentration and volume.

The date the container was filled.

Disposal Request: Store the labeled container in your lab's designated Satellite

Accumulation Area and arrange for pickup by your institution's EHS department.

V. Spill and Emergency Procedures
Preparedness is key to handling unforeseen incidents.

Minor Spill (Solid): If a small amount of solid is spilled within the fume hood, carefully sweep

it up with a brush and dustpan, avoiding dust generation.[9] Place the collected material and

cleaning tools into a sealed bag and dispose of it as hazardous solid waste.

Minor Spill (Liquid): For a small liquid spill, absorb the material with an inert absorbent such

as vermiculite or sand.[2] Collect the contaminated absorbent material and place it in a

sealed container for disposal as hazardous waste.

Skin Contact: Immediately flush the affected area with copious amounts of soap and water

for at least 15 minutes.[4] Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[4]

VI. Conclusion
The responsible management of 4-(Morpholinomethyl)benzoic acid is an integral part of the

research process. By understanding its chemical properties, adhering to rigorous handling

protocols, and implementing systematic disposal procedures, researchers can mitigate risks to

themselves and the environment. This guide provides the necessary framework, but it is

incumbent upon every laboratory professional to consult their institution's specific EHS

guidelines and the most current Safety Data Sheet to ensure full compliance and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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